Cas no 2418596-47-9 (rac-(2R,5S)-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid dihydrochloride, cis)

• Product Name: rac-(2R,5S)-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid dihydrochloride, cis
• CAS No: 2418596-47-9
• MF: C₁₀H₁₄Cl₂N₂O₂
• MW: 265.136360645294
• MDL: MFCD32679062
• CID: 5668665
• PubChem ID: 154577262
• Update Time: 2025-06-08

rac-(2R,5S)-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid dihydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• 2418596-47-9
• rac-(2R,5S)-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid dihydrochloride
• (2S,5R)-5-Pyridin-3-ylpyrrolidine-2-carboxylic acid;dihydrochloride
• EN300-26860745
• rac-(2R,5S)-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid dihydrochloride, cis

• MDL： MFCD32679062
• Inchi： 1S/C10H12N2O2.2ClH/c13-10(14)9-4-3-8(12-9)7-2-1-5-11-6-7;;/h1-2,5-6,8-9,12H,3-4H2,(H,13,14);2*1H/t8-,9+;;/m1../s1
• InChI Key： CJHBMIXPKPLTLR-BPRGXCPLSA-N
• SMILES： Cl.Cl.OC([C@@H]1CC[C@H](C2C=NC=CC=2)N1)=O

Computed Properties

• Exact Mass: 264.0432331g/mol
• Monoisotopic Mass: 264.0432331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2Ų

Additional information on rac-(2R,5S)-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid dihydrochloride, cis

Professional Introduction to Rac-(2R,5S)-5-(pyridin-3-yl)pyrrolidine-2-carboxylic Acid Dihydrochloride, Cis (CAS No. 2418596-47-9)

Rac-(2R,5S)-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid dihydrochloride, cis, is a sophisticated organic compound with significant implications in the field of pharmaceutical research and development. This compound, identified by its unique CAS number 2418596-47-9, has garnered attention due to its structural complexity and potential therapeutic applications. The presence of the pyridin-3-yl moiety and the specific stereochemistry denoted by (2R,5S) and cis configuration contribute to its unique chemical and pharmacological properties.

The compound's structure consists of a pyrrolidine core substituted with a pyridine ring at the 5-position. This arrangement creates a molecular framework that is both rigid and flexible, allowing for interactions with biological targets in a highly specific manner. The dihydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various experimental and industrial applications.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. Rac-(2R,5S)-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid dihydrochloride, cis, has emerged as a promising candidate due to its ability to modulate multiple biological pathways. Specifically, studies have indicated that this compound exhibits potential activity against enzymes and receptors involved in inflammation, pain management, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its stereochemical configuration. The (2R,5S) and cis designations imply a precise three-dimensional arrangement of atoms that can influence how the molecule interacts with biological targets. Such stereochemical specificity is crucial in drug design, as it can significantly impact efficacy, selectivity, and toxicity profiles. The cis configuration particularly affects the molecule's conformational flexibility, which can be leveraged to optimize binding affinity and pharmacokinetic properties.

Recent research has begun to explore the potential of Rac-(2R,5S)-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid dihydrochloride, cis, in the treatment of neurological disorders. Preclinical studies have demonstrated that this compound can interact with neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The pyridine ring at the 5-position appears to play a critical role in modulating these systems by acting as a scaffold for further derivatization or by directly influencing receptor activity.

The pharmacological profile of this compound is further enhanced by its solubility characteristics. As a dihydrochloride salt, it exhibits good solubility in both aqueous and organic solvents, facilitating its use in various formulation strategies. This solubility profile is particularly advantageous for developing oral formulations or injectable solutions that require high bioavailability.

In addition to its potential therapeutic applications, Rac-(2R,5S)-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid dihydrochloride, cis, serves as an important tool in medicinal chemistry research. Its unique structure provides chemists with a versatile scaffold for generating analogs with tailored properties. By modifying different parts of the molecule—such as substituting other aromatic rings or altering the stereochemistry—researchers can explore new chemical space and identify compounds with improved pharmacological profiles.

The synthesis of this compound represents another area of interest within the chemical community. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for both research and commercial purposes.

From a regulatory perspective, Rac-(2R,5S)-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid dihydrochloride, cis, must meet stringent quality standards before it can be considered for clinical trials or commercialization. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to verify its identity and purity. These rigorous testing protocols ensure that the final product is consistent and safe for use in experimental settings.

The future prospects for this compound are promising. Ongoing research aims to elucidate its mechanism of action in greater detail and to identify new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development process, bringing this promising candidate closer to clinical validation.

In conclusion, Rac-(2R,5S)-5-(pyridin-3-yl)pyrrolidine-2-carboxylic acid dihydrochloride (cis), identified by its CAS number 2418596-47-9, represents a significant advancement in pharmaceutical research. Its unique structural features, stereochemical configuration, solubility characteristics,and potential therapeutic applications make it a valuable asset for both researchers and drug developers. As further studies continue to uncover its benefits, this compound is poised to play an important role in addressing some of today's most challenging medical conditions.